Cas no 2241140-95-2 (5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride)

• Product Name: 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride
• CAS No: 2241140-95-2
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• CID: 5910167
• PubChem ID: 138039734
• Update Time: 2025-08-05

5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride
• 3-Thiophenesulfonyl chloride, 5-(1,3-dioxolan-2-yl)-
• EN300-6477342
• starbld0024977
• 2241140-95-2

• Inchi： 1S/C7H7ClO4S2/c8-14(9,10)5-3-6(13-4-5)7-11-1-2-12-7/h3-4,7H,1-2H2
• InChI Key： MNNTXNSTMRXHOY-UHFFFAOYSA-N
• SMILES： C1SC(C2OCCO2)=CC=1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 253.9474287g/mol
• Monoisotopic Mass: 253.9474287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 385.5±42.0 °C(Predicted)

Additional information on 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride

Introduction to 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride (CAS No. 2241140-95-2) and Its Emerging Applications in Chemical Biology

The compound 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride (CAS No. 2241140-95-2) represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, showcasing unique structural and functional properties that have garnered significant attention in recent years. As a derivative of thiophene, this molecule incorporates a dioxolan moiety, which introduces both rigidity and flexibility into its structure, making it a versatile scaffold for drug discovery and material science applications.

Thiophene derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The introduction of a sulfonyl chloride group at the 3-position of the thiophene ring enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. This compound has emerged as a key building block in the development of novel therapeutic agents, particularly in the realm of targeted cancer therapies and neuroprotective drugs.

Recent advancements in chemical biology have highlighted the importance of dioxolan-containing compounds in modulating enzyme activity and receptor binding. The dioxolan ring, with its strained three-membered structure, can act as a conformational constraint that enhances binding affinity to biological targets. This feature has been exploited in the design of small-molecule inhibitors that disrupt critical pathological pathways. For instance, studies have demonstrated that derivatives of 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride can selectively inhibit kinases involved in tumor proliferation, offering promising leads for next-generation oncology drugs.

The reactivity of the sulfonyl chloride group further extends the utility of this compound as a synthetic intermediate. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups onto other molecules. This property has been leveraged in the development of conjugate addition reactions, where the sulfonyl chloride serves as an electrophile that reacts with nucleophiles such as alkenes or alkynes. Such reactions have enabled the synthesis of complex heterocyclic frameworks with high precision, which are essential for creating novel bioactive molecules.

In the context of material science, 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride has shown potential as a precursor for conductive polymers and organic semiconductors. Thiophene-based materials are widely used in organic electronics due to their excellent charge transport properties and stability under various environmental conditions. The incorporation of a dioxolan unit can modulate electronic characteristics, making it possible to fine-tune conductivity and optical properties for specific applications such as flexible displays or solar cells.

One particularly intriguing aspect of this compound is its role in bioconjugation chemistry. The presence of both the sulfonyl chloride and dioxolan moieties provides multiple sites for attachment to biomolecules such as peptides, proteins, or nucleic acids. This has opened up new avenues for drug delivery systems and diagnostic tools. For example, researchers have utilized this compound to develop targeted imaging agents that rely on bioconjugation strategies to enhance specificity and reduce off-target effects.

The synthesis of 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride itself is an elegant demonstration of modern synthetic methodologies. The process typically involves the functionalization of thiophene derivatives through ring-opening reactions with dioxolane reagents under controlled conditions. Advances in catalytic systems have allowed for more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological profile of this compound has been extensively studied in recent years. Preclinical trials have revealed that derivatives based on this scaffold exhibit potent activity against various disease states without significant toxicity at therapeutic doses. Notably, research has shown that certain analogs can induce apoptosis in cancer cell lines by disrupting mitochondrial function or inhibiting key signaling cascades. Additionally, there is growing evidence suggesting that these compounds may offer neuroprotective effects by modulating oxidative stress pathways associated with neurodegenerative diseases.

The integration of computational chemistry into drug discovery has further accelerated the development pipeline for compounds like 5-(1,3-dioxolan-2-yl)thiophene-3-sulfonyl chloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental validation becomes necessary. This approach has significantly reduced time-to-market for new drugs while maintaining high levels of efficacy and safety.

Looking ahead, the future prospects for this compound are promising given its unique structural features and broad applicability across multiple domains. Continued research is expected to uncover novel therapeutic uses and expand its role in synthetic chemistry. Collaborations between academia and industry will be essential to translate these findings into clinical reality.